Cas no 1087784-06-2 (2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid)

• Product Name: 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• CAS No: 1087784-06-2
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD11099376
• CID: 4570691
• PubChem ID: 42920712
• Update Time: 2025-10-29

2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

• MDL： MFCD11099376
• Inchi： 1S/C12H11NO4/c1-6-3-4-8-9(5-6)11(15)13(10(8)14)7(2)12(16)17/h3-5,7H,1-2H3,(H,16,17)
• InChI Key： KSKGZHWNQKLAJL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C(=O)C2=C(C1=O)C=CC(C)=C2)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

Comprehensive Guide to 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 1087784-06-2)

2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 1087784-06-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique isoindole-1,3-dione core, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its structural versatility and potential therapeutic benefits.

The molecular structure of 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid features a propanoic acid moiety attached to a 5-methyl-isoindole-1,3-dione ring. This configuration imparts distinct chemical properties, making it valuable for drug development and material science. With the growing demand for novel pharmaceutical intermediates, this compound has become a focal point in synthetic chemistry.

One of the most compelling aspects of 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid is its role in the development of small-molecule inhibitors and enzyme modulators. Recent studies highlight its potential in targeting specific biological pathways, which aligns with the increasing interest in precision medicine. As the pharmaceutical industry shifts toward personalized therapies, compounds like this are gaining prominence in research pipelines.

In addition to its pharmaceutical applications, 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid is also explored in material science. Its robust chemical framework makes it suitable for designing advanced polymers and coatings. Researchers are investigating its use in creating high-performance materials with enhanced durability and thermal stability, addressing the demand for sustainable industrial solutions.

The synthesis of 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid involves multi-step organic reactions, often starting from commercially available precursors. Optimizing its production process is a key area of research, as cost-effective and scalable synthesis methods are critical for industrial adoption. Innovations in green chemistry and catalytic processes are further enhancing its manufacturability.

Market trends indicate a rising demand for specialty chemicals like 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid, driven by advancements in drug discovery and material engineering. Companies specializing in fine chemicals are expanding their portfolios to include such high-value intermediates, catering to the needs of academic and industrial researchers.

For those seeking detailed technical information, 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 1087784-06-2) is often referenced in scientific literature and patent filings. Its physicochemical properties, including solubility, melting point, and spectral data, are well-documented, facilitating its use in diverse applications.

In conclusion, 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, materials science, and beyond, making it a subject of ongoing research and commercial interest. As innovation continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.